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Introduction

In the study of androgen receptor (AR) signaling, the use of appropriate controls is paramount
to ensure the validity and specificity of experimental results. A negative control compound, one
that is structurally similar to the ligands of interest but devoid of activity at the receptor, is an
invaluable tool. Flumedroxone acetate, a synthetic progestin, serves as an excellent negative
control in androgen receptor studies due to its reported lack of androgenic activity[1]. This
document provides detailed application notes and protocols for the use of Flumedroxone
acetate as a negative control in key androgen receptor assays.

Properties of Flumedroxone Acetate

Flumedroxone acetate is a derivative of progesterone and has been used as an antimigraine
agent[1][2]. Its utility as a negative control in AR studies stems from its specific hormonal
activity profile.
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Property

Description

Reference

Chemical Name

(60)-17-(Acetyloxy)-6-

(trifluoromethyl)pregn-4-ene-

[3]

3,20-dione
Molecular Formula C24H31F304 [3]
Molecular Weight 440.50 g/mol [3]

Progestogenic Activity

Weak or slight

[1]

Androgenic Activity

None reported

[1]

Estrogenic Activity

None reported

[1]

Antiestrogenic Activity

None reported

[1]

Anabolic Activity

None reported

[1]

Glucocorticoid Activity

None reported

[1]

Androgen Receptor Signaling Pathway

The canonical androgen receptor signaling pathway is initiated by the binding of androgens,

such as testosterone and dihydrotestosterone (DHT), to the AR in the cytoplasm. This binding

event triggers a conformational change in the receptor, leading to its dissociation from heat

shock proteins, dimerization, and translocation into the nucleus. Within the nucleus, the AR

dimer binds to androgen response elements (ARES) on the DNA, recruiting co-regulators and

initiating the transcription of target genes.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt
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scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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